Cas no 1864061-62-0 (Ethyl 4-methylsulfinylpiperidine-4-carboxylate)

• Product Name: Ethyl 4-methylsulfinylpiperidine-4-carboxylate
• CAS No: 1864061-62-0
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• MDL: MFCD29033939
• CID: 5152901
• PubChem ID: 121552330
• Update Time: 2025-08-05

Ethyl 4-methylsulfinylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methylsulfinylpiperidine-4-carboxylate

• MDL： MFCD29033939
• Inchi： 1S/C9H17NO3S/c1-3-13-8(11)9(14(2)12)4-6-10-7-5-9/h10H,3-7H2,1-2H3
• InChI Key： YHEGYMYSVHHZNI-UHFFFAOYSA-N
• SMILES： N1CCC(S(C)=O)(C(OCC)=O)CC1

Additional information on Ethyl 4-methylsulfinylpiperidine-4-carboxylate

Comprehensive Overview of Ethyl 4-methylsulfinylpiperidine-4-carboxylate (CAS No. 1864061-62-0)

Ethyl 4-methylsulfinylpiperidine-4-carboxylate (CAS No. 1864061-62-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine backbone and methylsulfinyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining an ethyl carboxylate moiety with a sulfoxide group, enables diverse reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for sulfoxide-containing compounds like Ethyl 4-methylsulfinylpiperidine-4-carboxylate has surged due to their role in modulating biological activity. Researchers frequently explore its potential in chiral synthesis and asymmetric catalysis, addressing trending topics such as "green chemistry" and "sustainable drug development." The compound's CAS No. 1864061-62-0 is often searched alongside terms like "piperidine derivatives" and "sulfoxide applications," reflecting its niche yet growing relevance.

The synthesis of Ethyl 4-methylsulfinylpiperidine-4-carboxylate typically involves oxidation of the corresponding sulfide precursor, a process optimized for high yield and purity. Its carboxylate ester group enhances solubility, facilitating its use in medicinal chemistry for prodrug design. Notably, the methylsulfinyl moiety contributes to hydrogen bonding interactions, a feature leveraged in targeted drug delivery systems—a hot topic in 2024's pharmaceutical innovation landscape.

From an industrial perspective, CAS 1864061-62-0 is often discussed in forums focusing on "high-value chemical intermediates" and "scalable synthetic routes." Its stability under physiological conditions makes it a candidate for bioactive molecule development, aligning with searches for "next-generation therapeutics." Analytical techniques like NMR and HPLC are critical for quality control, ensuring compliance with stringent regulatory standards.

Beyond pharmaceuticals, Ethyl 4-methylsulfinylpiperidine-4-carboxylate finds exploratory use in advanced material science, particularly in polymer modification. Its dual functional groups allow for crosslinking reactions, a property investigated for "smart materials" applications. This interdisciplinary appeal bridges gaps between organic chemistry and nanotechnology, answering frequent queries about "multifunctional chemical building blocks."

In summary, Ethyl 4-methylsulfinylpiperidine-4-carboxylate (CAS No. 1864061-62-0) exemplifies the convergence of structural ingenuity and practical utility. As research trends emphasize precision synthesis and molecular diversity, this compound remains a focal point for innovators seeking solutions in healthcare and beyond. Its keyword-rich profile—from "piperidine carboxylate" to "sulfoxide derivatives"—ensures visibility in both academic and industrial search ecosystems.